Cas no 2548981-50-4 (N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide)

• Product Name: N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide
• CAS No: 2548981-50-4
• MF: C₁₇H₂₄N₄O₄S
• MW: 380.461862564087
• CID: 5311013
• PubChem ID: 167996944
• Update Time: 2025-05-23

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,2,3,4-Tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]benzenesulfonamide
• 2548981-50-4
• N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide

• Inchi： 1S/C17H24N4O4S/c1-19-12-15(16(22)20(2)17(19)23)21-10-8-13(9-11-21)18-26(24,25)14-6-4-3-5-7-14/h3-7,13,15,18H,8-12H2,1-2H3
• InChI Key： GCFAJRZOWADZAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1CCN(C2C(N(C)C(N(C)C2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 380.15182643g/mol
• Monoisotopic Mass: 380.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.3±60.0 °C(Predicted)
• pka: 10.94±0.20(Predicted)

Additional information on N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide

Research Brief on N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide (CAS: 2548981-50-4)

Recent studies on N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide (CAS: 2548981-50-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydropyrimidinone and benzenesulfonamide moieties, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

One of the key findings from recent research is the compound's inhibitory activity against certain kinases and sulfotransferases, which play critical roles in cellular signaling and metabolism. In vitro studies have demonstrated that 2548981-50-4 exhibits high selectivity and potency, making it a viable candidate for further drug development. Molecular docking simulations and structure-activity relationship (SAR) analyses have provided insights into the binding interactions and optimal structural modifications to enhance its efficacy and reduce off-target effects.

Another significant aspect of this research is the exploration of the compound's pharmacokinetic profile. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral bioavailability. Additionally, toxicity assessments in animal models have indicated a manageable safety profile, paving the way for future clinical trials.

The synthesis and optimization of 2548981-50-4 have also been a focus of recent investigations. Researchers have developed scalable and efficient synthetic routes to produce the compound with high purity and yield. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity.

In conclusion, N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]benzenesulfonamide represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in the field of chemical biology and medicinal chemistry. Future studies should focus on advancing this compound through clinical trials and exploring its potential applications in treating various diseases.